Methyl 6-[2-(2-chloroanilino)-2-oxoethyl]sulfanyl-5-cyano-4-(2-ethoxyphenyl)-2-methyl-1,4-dihydropyridine-3-carboxylate

• IUPAC Name: methyl 6-[2-(2-chloroanilino)-2-oxoethyl]sulfanyl-5-cyano-4-(2-ethoxyphenyl)-2-methyl-1,4-dihydropyridine-3-carboxylate
• InChI: InChI=1S/C25H24ClN3O4S/c1-4-33-20-12-8-5-9-16(20)23-17(13-27)24(28-15(2)22(23)25(31)32-3)34-14-21(30)29-19-11-7-6-10-18(19)26/h5-12,23,28H,4,14H2,1-3H3,(H,29,30)
• InChI Key: YYSSODARANESJA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C2C(=C(NC(=C2C(=O)OC)C)SCC(=O)NC3=CC=CC=C3Cl)C#N
• Molecular Formula: C25H24ClN3O4S
• Molecular Weight: 498.0 g/mol

Description

Methyl 6-[2-(2-chloroanilino)-2-oxoethyl]sulfanyl-5-cyano-4-(2-ethoxyphenyl)-2-methyl-1,4-dihydropyridine-3-carboxylate is a useful research compound. Its molecular formula is C25H24ClN3O4S and its molecular weight is 497.99. The purity is usually 95%.
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Scientific Research Applications

Synthetic Pathways and Structural Analysis

Dihydropyridine derivatives are synthesized through various chemical reactions, including oxidation, alkylation, and condensation processes, demonstrating their versatility in chemical synthesis. For example, the oxidation of the sulfur atom in related dihydropyridines with m-chloroperbenzoic acid in dichloromethane has been studied, leading to sulfinyl derivatives with identified structures through NMR spectroscopy and X-ray structural analysis (Krasnova et al., 2013). Similarly, the synthesis and enantioselective lipase-catalyzed kinetic resolution of methyl 6-(methoxycarbonylmethyl)sulfanyl-1,4-dihydropyridine-3-carboxylates have been explored, revealing the potential for creating biologically active enantiomers (Andzans et al., 2013).

Potential Applications in Medicinal Chemistry

The structural insights and cytotoxic activity of novel dihydropyridine derivatives provide a foundation for exploring these compounds in drug development. The analysis of 2,4-disubstituted dihydropyrimidine-5-carbonitriles, for instance, has demonstrated their potential as dihydrofolate reductase inhibitors, suggesting possible applications in treating diseases that involve rapid cell division (Al-Wahaibi et al., 2021). Furthermore, the synthesis of 3-cyano-5-ethoxycarbonyl-4-isobutyl-6-methyl-3,4-dihydropyridine-2(1H)-thione by three-component condensation highlights the accessibility of such compounds for further biological evaluation (Krivokolysko et al., 1999).